Cas no 91184-09-7 (8-Methyl-2-sulfanylidene-1,2,3,7-tetrahydro-6H-purin-6-one)

• Product Name: 8-Methyl-2-sulfanylidene-1,2,3,7-tetrahydro-6H-purin-6-one
• CAS No: 91184-09-7
• MF: C₆H₆N₄OS
• MW: 182.203038692474
• CID: 996067
• PubChem ID: 3614424
• Update Time: 2025-04-20

8-Methyl-2-sulfanylidene-1,2,3,7-tetrahydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 1,2,3,9-Tetrahydro-8-methyl-2-thioxo-6H-purin-6-one
• 8-methyl-2-sulfanylidene-3,7-dihydropurin-6-one
• 8-Methyl-2-thioxo-2,3-dihydro-1H-purin-6(9H)-one
• 2-thio-6-oxy-8-methylpurine
• NSC45768
• NSC-45768
• DTXSID90394288
• NSC-22738
• 8-Methyl-2-sulfanylidene-1,2,3,7-tetrahydro-6H-purin-6-one
• NSC22738
• SCHEMBL5437223
• 91184-09-7
• DB-300915

• Inchi： 1S/C6H6N4OS/c1-2-7-3-4(8-2)9-6(12)10-5(3)11/h1H3,(H3,7,8,9,10,11,12)
• InChI Key： ICGMMQGRQXARHG-UHFFFAOYSA-N
• SMILES： S=C1NC(C2=C(N=C(C)N2)N1)=O

Computed Properties

• Exact Mass: 182.026
• Monoisotopic Mass: 182.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.89
• Refractive Index: 1.918